2-{8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 8-Tert-butoxycarbonyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylic acid, has a CAS Number of 2309122-41-4 . It has a molecular weight of 253.3 and its IUPAC name is (1S,5R)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H19NO4/c1-13(2,3)18-12(17)14-8-4-6-9(11(15)16)10(14)7-5-8/h6,8,10H,4-5,7H2,1-3H3,(H,15,16) . This code provides a detailed description of the molecule’s structure and stereochemistry.Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system, and then the deprotection of the amine group and the introduction of the carboxylic acid group.", "Starting Materials": [ "2-methylpropanoic acid", "8-azabicyclo[3.2.1]oct-2-ene", "tert-butyl chloroformate", "triethylamine", "dichloromethane", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 8-azabicyclo[3.2.1]oct-2-ene with tert-butyl chloroformate and triethylamine in dichloromethane to form 8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]oct-2-ene.", "Step 2: Formation of the bicyclic ring system by reacting the protected amine with 2-methylpropanoic acid in the presence of sodium bicarbonate in dichloromethane to form 2-{8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoic acid.", "Step 3: Deprotection of the amine group by reacting the compound from step 2 with hydrochloric acid in diethyl ether to remove the tert-butoxycarbonyl protecting group and form the corresponding amine.", "Step 4: Introduction of the carboxylic acid group by reacting the amine from step 3 with 2-methylpropanoic anhydride in the presence of sodium hydroxide in diethyl ether to form the final product, 2-{8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl}-2-methylpropanoic acid.", "Step 5: Purification of the final product by washing with water, drying with magnesium sulfate, and evaporating the solvent." ] } | |
2613385-26-3 | |
Molecular Formula |
C16H25NO4 |
Molecular Weight |
295.37 g/mol |
IUPAC Name |
2-methyl-2-[8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azabicyclo[3.2.1]oct-2-en-3-yl]propanoic acid |
InChI |
InChI=1S/C16H25NO4/c1-15(2,3)21-14(20)17-11-6-7-12(17)9-10(8-11)16(4,5)13(18)19/h8,11-12H,6-7,9H2,1-5H3,(H,18,19) |
InChI Key |
FLBLLLNXJRAYII-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCC1C=C(C2)C(C)(C)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.